Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
• CAS No: 115041-56-0
• Molecular Formula: C₂₃H₂₉N₃O₃S
• Molecular Weight: 427.55966
• CID: 161218
• PubChem ID: 3087546

Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties

Names and Identifiers

• Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
• N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
• BRN 5166605
• Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
• N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
• 115041-56-0
• DTXSID70921596

• InChIKey： MFZMYMAFJAIOGV-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
• SMILES： C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 427.19317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 427.19296297g/mol
• Heavy Atom Count: 30
• Complexity: 684
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 69.72